Cas no 866343-01-3 (2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 866343-01-3
• MF: C₂₄H₁₅F₃N₂O₃
• MW: 436.382716417313
• CID: 6130772
• PubChem ID: 2135405
• Update Time: 2025-05-30

2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• 2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-fluoro-3-(4-fluorobenzoyl)-N-(4-fluorophenyl)-4-oxo-
• AKOS001819079
• 2-(6-fluoro-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• 866343-01-3
• F1602-0392
• 2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C24H15F3N2O3/c25-15-3-1-14(2-4-15)23(31)20-12-29(21-10-7-17(27)11-19(21)24(20)32)13-22(30)28-18-8-5-16(26)6-9-18/h1-12H,13H2,(H,28,30)
• InChI Key： LUNUHSCAROQIIM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 436.10347683g/mol
• Monoisotopic Mass: 436.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 633.1±55.0 °C(Predicted)
• pka: 12.52±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

Introduction to 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 866343-01-3)

2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide, identified by the CAS number 866343-01-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoline derivatives family, a class of compounds well-documented for their broad spectrum of biological activities. The structural features of this compound, particularly the presence of fluorine atoms at multiple positions, contribute to its unique chemical properties and potential pharmacological applications.

The fluorine atoms in 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide play a crucial role in modulating its bioavailability and metabolic stability. Fluorinated aromatic rings are frequently incorporated into drug molecules due to their ability to enhance binding affinity to biological targets and improve metabolic resistance. This compound’s structure combines a quinoline core with acetylamide and benzoyl substituents, creating a framework that is both structurally stable and biologically relevant.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of such compounds. The fluorine atoms in 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide are predicted to increase its lipophilicity, which is often a desirable trait for oral bioavailability. Simultaneously, the electron-withdrawing nature of the fluorine substituents may enhance the compound’s interaction with biological receptors, potentially leading to improved therapeutic efficacy.

In the realm of drug discovery, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide suggests that it may exhibit similar activities. Preliminary in vitro studies have indicated that this compound demonstrates promising interactions with enzymes and receptors involved in cancer cell proliferation. The presence of both fluoro-substituted benzoyl and phenylacetylamide moieties provides multiple sites for hydrogen bonding and hydrophobic interactions with biological targets.

The synthesis of 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the quinoline ring system. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to achieve regioselectivity and avoid unwanted side reactions.

One of the most compelling aspects of this compound is its potential as a scaffold for further drug development. By modifying specific functional groups or introducing additional substituents, researchers can tailor its biological activity to target specific diseases or conditions. For instance, replacing one of the fluoro-substituted benzene rings with a different aromatic moiety could alter its binding profile without significantly affecting other key properties.

Recent research has highlighted the importance of fluorine-containing compounds in modern medicine. These molecules are not only more resistant to metabolic degradation but also often exhibit higher binding affinities compared to their non-fluorinated counterparts. The widespread use of fluorine in drug design underscores its versatility as a pharmacophore. 2-6-fluoro-3-(4-fluorobenzoyl)-4-oxyo 1 4-dihydroquinolin 1 yl N ( 4 -fluorophenyl) acetamide exemplifies this trend by incorporating multiple fluorine atoms into its structure.

The quinoline scaffold itself has a rich history in medicinal chemistry, with several FDA-approved drugs derived from this class. Compounds like chloroquine and quinine have been used for decades due to their therapeutic effects on malaria and other diseases. The introduction of fluorine into these structures has led to novel derivatives with enhanced properties. For example, fluoroquinolones are a class of antibiotics that owe their efficacy partly to the presence of fluorine atoms.

In conclusion, 2 - 6 -fluoro - 3 - ( 4 -fluorobenzoyl ) - 4 - oxo - 1 , 4 - dihydroquinolin - 1 - yl - N - ( 4 -fluorophenyl ) acetamide ( CAS No . 866343 -01 -3 ) represents an exciting opportunity for further exploration in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for developing new therapeutic agents . As research continues , it is likely that additional applications for this compound will be uncovered , further solidifying its importance in medicinal chemistry .